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Cat. No.: B2988957 Get Quote

Introduction
The assessment of a drug candidate's potential to form reactive metabolites is a critical step in

drug discovery and development. Reactive metabolites can covalently bind to cellular

macromolecules like proteins and DNA, leading to idiosyncratic adverse drug reactions and

other toxicities. A common in vitro method to evaluate this potential is to "trap" these short-lived

reactive species with a nucleophilic agent. Glutathione (GSH) is the most common endogenous

trapping agent.

Dansyl glutathione (dGSH), a fluorescently labeled version of GSH, offers a sensitive and

quantitative method for detecting and estimating the formation of reactive metabolites.[1][2][3]

[4][5] This approach allows for the analysis of adducts using highly sensitive fluorescence

detection, often coupled with mass spectrometry for structural identification. This application

note provides detailed protocols and data for the use of dansyl glutathione in in vitro drug

metabolism studies, particularly for trapping reactive metabolites generated by enzymatic

systems like human liver microsomes.

Principle of the Assay
Drug candidates are incubated with a metabolically active system, such as human liver

microsomes (HLM), in the presence of an NADPH regenerating system to fuel cytochrome

P450 (CYP450) enzyme activity. Dansyl glutathione is included in the incubation as a trapping

agent. If the drug is metabolized to an electrophilic reactive intermediate, it will react with the

thiol group of dGSH to form a stable, fluorescent adduct. This adduct can then be separated,
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detected, and quantified using HPLC with fluorescence detection (HPLC-FLD), and its structure

can be confirmed by mass spectrometry (LC-MS). An important characteristic of dGSH is that it

is generally not a cofactor for Glutathione S-Transferase (GST) enzymes, which helps to

specifically isolate non-GST mediated conjugation events.

Experimental Workflow
The overall workflow for a reactive metabolite trapping experiment using dansyl glutathione
involves several key stages, from the synthesis of the trapping agent to the analysis of the final

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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